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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

A Comparative Guide to 2-(Vinyloxy)ethanol for
Researchers

This guide provides a detailed comparison of the properties and applications of 2-
(Vinyloxy)ethanol, a versatile monomer and chemical intermediate. It is intended for
researchers, scientists, and professionals in drug development and material science who are
considering this compound for their work. This document outlines its physicochemical
properties, compares it with a common alternative, and provides experimental protocols for its
key applications.

Physicochemical Properties: A Cross-Supplier
Overview

2-(Vinyloxy)ethanol, also known as ethylene glycol monovinyl ether, is a colorless liquid with a
mild ethereal odor.[1] Its unique structure, containing both a reactive vinyl group and a primary
hydroxyl group, makes it a valuable building block in organic and polymer synthesis.[2][3] The
following table summarizes its key quantitative properties as reported across various chemical
suppliers and databases.
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Property Value
CAS Number 764-48-7
Molecular Formula CaHsO2

Molecular Weight 88.11 g/mol [1]
Density 0.982 g/mL at 25 °C[4]
Boiling Point 143 °C[4]

Refractive Index

n20/D 1.436[4]

Flash Point

120 °F (49 °C)[4]

Vapor Pressure

3.64 mmHg at 25 °C[5]

pKa

14.20 + 0.10 (Predicted)[4]

Solubility

Soluble in ethanol, ether, and benzene.[1][6]

Performance Comparison with an Alternative

A common alternative to 2-(Vinyloxy)ethanol is Di(ethylene glycol) monovinyl ether. This

compound shares the vinyl ether and hydroxyl functionalities but has a longer ethylene glycol

chain, which influences its physical properties and applications.
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Di(ethylene glycol)

Property 2-(Vinyloxy)ethanol .
monovinyl ether

CAS Number 764-48-7 929-37-3

Molecular Formula CaHsO2 CeH1203

Molecular Weight 88.11 g/mol 132.16 g/mol
Boiling Point 143 °C[4] ~160-165 °C
Density 0.982 g/mL at 25 °CJ[4] ~1.08 g/cm?

Production of water-soluble Used as a reactive diluent, in

o polymers, coatings, adhesives, = UV- and heat-curable coatings,
Key Applications ) o i
and as a chemical and as a cross-linking agent in

intermediate.[1][3] adhesives and sealants.[1]

Experimental Protocols and Applications

The dual functionality of 2-(Vinyloxy)ethanol allows it to participate in a variety of chemical
reactions. It is a key monomer in polymer science and a versatile intermediate in organic
synthesis.[2]

Synthesis of Bio-based Monomers via
Transesterification

2-(Vinyloxy)ethanol is instrumental in creating novel monomers from renewable resources like
plant oils. A notable example is the synthesis of 2-(vinyloxy)ethyl soyate (2-VOES) from
soybean oil.

Experimental Protocol:
» Reactant Preparation: Soybean oil is mixed with an excess of 2-(Vinyloxy)ethanol.

o Catalyst Addition: A base catalyst, such as potassium hydroxide, is dissolved in 2-
(Vinyloxy)ethanol and added to the oil mixture.
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e Reaction: The mixture is heated and stirred, typically under reduced pressure, to drive the
transesterification reaction forward by removing the glycerol byproduct.

 Purification: After the reaction is complete, the catalyst is neutralized. The excess 2-
(Vinyloxy)ethanol is removed via vacuum distillation.

« |solation: The resulting 2-(vinyloxy)ethyl soyate monomer is purified, often through column
chromatography, to yield a product ready for polymerization.

This process transforms a common triglyceride into a functional vinyl ether monomer, opening
avenues for the development of sustainable polymers.

Caption: Workflow for the synthesis of a bio-based monomer.

Living Cationic Polymerization

The vinyl group of 2-(Vinyloxy)ethanol is susceptible to cationic polymerization, which can be
controlled to produce polymers with well-defined architectures.[2]

Experimental Protocol:

e Solvent and Monomer Preparation: The polymerization is conducted in a dry, inert solvent
(e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon). 2-
(Vinyloxy)ethanol is purified and dried before use.

e Initiation: The reaction is initiated by adding a suitable initiating system, such as a Lewis acid
(e.g., tin(IV) chloride) in the presence of a proton source.

» Polymerization: The monomer is added to the initiator solution at a controlled temperature,
often low (e.g., -20 °C to 0 °C), to maintain control over the polymerization. The reaction
proceeds via the propagation of a carbocationic chain end.

o Termination: The polymerization is terminated by adding a quenching agent, such as
methanol or ammonia, which reacts with the active chain ends.

« |solation and Characterization: The resulting polymer is isolated by precipitation in a non-
solvent (e.g., hexane) and dried under vacuum. The molecular weight and molecular weight
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distribution are then characterized using techniques like gel permeation chromatography
(GPO).

This method allows for the synthesis of polymers with predictable molecular weights and
narrow polydispersity, as well as block copolymers.[2]

Caption: Logical flow of living cationic polymerization.

Safety and Handling

2-(Vinyloxy)ethanol is a flammable liquid and should be handled with appropriate safety
precautions.[1] It may cause skin and respiratory irritation.[1] Always consult the Safety Data
Sheet (SDS) from your supplier before handling and use appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated area.[1]
Store the compound in a cool, dry place away from ignition sources.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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